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Compound of Interest

Compound Name: 1-31-C

Cat. No.: B15620474

Disclaimer: This document provides essential safety and handling guidelines for 111-31-C based
on general laboratory safety principles for handling solid chemical compounds of unknown
toxicity. A specific Safety Data Sheet (SDS) for lll-31-C was not found; therefore, this substance
should be handled with the utmost care, assuming it is potentially hazardous. Researchers,
scientists, and drug development professionals should always consult with their institution's
Environmental Health and Safety (EHS) department for specific guidance.

I. Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure to IlI-31-C. The following table
summarizes the recommended PPE for handling this compound in a laboratory setting.[1][2][3]
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Body Part Required PPE Specifications & Rationale

Provides protection against

incidental skin contact. Check
Hands Double Nitrile Gloves for perforations before use.

Change gloves immediately if

contaminated.

Protects eyes from splashes or

airborne particles.[4] A face
Safety Goggles or Safety ) )
Eyes o ) shield may be required for
Glasses with Side Shields ) S
procedures with a high risk of

splashing.

A flame-resistant lab coat worn
fully buttoned provides a

Body Laboratory Coat ] ) )
barrier against spills and

contamination.

Recommended when handling
the solid powder outside of a
certified chemical fume hood to

Respiratory N95 Respirator or higher prevent inhalation of airborne
particles. A full-face respirator
offers a higher level of

protection.[5]

Protects feet from spills and
Feet Closed-toe Shoes ] )
falling objects.

Il. Operational Plan: Handling Procedures

Adherence to a strict operational plan is crucial for the safe handling of llI-31-C.
1. Preparation:

o Designate a specific area for handling 11I-31-C, preferably within a certified chemical fume
hood.
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e Ensure a safety shower and eyewash station are readily accessible.[6]

e Assemble all necessary equipment and reagents before starting the experiment.

o Prepare a waste container specifically for 11I-31-C contaminated materials.

2. Handling the Solid Compound:

» Always handle the solid form of 11I-31-C within a chemical fume hood to minimize inhalation
risk.

o Use appropriate tools (e.g., spatula, weighing paper) to handle the powder. Avoid creating
dust.

« If weighing outside a fume hood is unavoidable, use a balance with a draft shield and wear
appropriate respiratory protection.

3. Solution Preparation:

 1lII-31-C is reported to be soluble in DMSO.[7] Handle DMSO with care as it can facilitate the
absorption of other chemicals through the skin.

e Prepare solutions in a chemical fume hood.

o Add the solvent to the solid slowly to avoid splashing.

4. Experimental Use:

o Clearly label all containers with the chemical name, concentration, date, and your initials.

o Keep containers sealed when not in use.

The following diagram outlines the general workflow for handling 1lI-31-C.
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General Workflow for Handling 111-31-C
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l

Decontamination
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l

Waste Disposal
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Caption: General workflow for handling 11l-31-C.

lll. Disposal Plan

Proper disposal of lll-31-C and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.[8][9]
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Waste Type

Disposal Procedure

Unused Solid 111-31-C

Collect in a clearly labeled, sealed container for

hazardous chemical waste.

Solutions of 111-31-C

Collect in a sealed, labeled container for
hazardous liquid chemical waste. Do not mix
with other waste streams unless compatibility is

confirmed.

Contaminated Labware (e.g., pipette tips, tubes)

Collect in a designated, sealed hazardous waste

container.

Contaminated PPE (e.g., gloves)

Dispose of in the designated solid hazardous

waste stream.

Key Disposal Principles:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name (11I-31-C), and the primary hazard (e.g., "Toxic").

general laboratory traffic.

Segregation: Do not mix 11I-31-C waste with other incompatible waste streams.[9]

Storage: Store waste containers in a designated, secondary containment area away from

Pickup: Follow your institution's procedures for hazardous waste pickup.

The logical relationship for the disposal plan is illustrated in the diagram below.
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Caption: Disposal plan for 11I-31-C waste.

IV. Emergency Procedures

Click to download full resolution via product page

In the event of an emergency, immediate and appropriate action is required.
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Emergency Situation Immediate Action

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes.
Skin Contact . . .
Remove contaminated clothing. Seek medical

attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact ) ) ) ] )

eyelids occasionally. Seek immediate medical

attention.

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek medical

attention.

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.

Evacuate the immediate area. If the spill is small
and you are trained to handle it, wear

Spil appropriate PPE, contain the spill with
absorbent material, and clean the area. For
large spills, evacuate the area and contact your

institution's EHS department.

For all exposures, be prepared to provide the Safety Data Sheet (if available, or this document
if not) to emergency medical personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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